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Compound of Interest

Compound Name:
2-Amino-3-ethyl-6-ethoxyquinoline

hydrochloride

CAS No.: 1172906-16-9

Cat. No.: B13721468

Get Quote

FTIR Reference Framework: 2-Amino-3-ethyl-6-ethoxyquinoline HCl

Executive Summary & Technical Context
Compound: 2-Amino-3-ethyl-6-ethoxyquinoline Hydrochloride CAS: 1172906-16-9

Molecular Formula: C13H17ClN2O Application: Pharmaceutical Intermediate (often utilized in

the synthesis of specific kinase inhibitors or antimalarial scaffolds).[1]

This guide provides a definitive reference framework for the infrared spectroscopic identification

of 2-Amino-3-ethyl-6-ethoxyquinoline HCl. Unlike simple organic bases, this compound exhibits

complex vibrational modes due to the interplay between the quinoline aromatic system, the

ether linkage, and the hydrochloride counter-ion.

The primary challenge in verifying this compound is distinguishing the HCl salt form from its

Free Base precursor and separating it from close structural analogs (e.g., the 3-methyl variant).

This guide establishes a "Self-Validating" spectral protocol to ensure identity confirmation.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13721468#bc-rfq
https://www.benchchem.com/product/b13721468/docs?utm_src=pdf-body#ftir-reference-spectra-for-2-amino-3-ethyl-6-ethoxyquinoline-hcl
https://www.derpharmachemica.com/pharma-chemica/analysis-of-molecular-structure-vibrational-spectra-and-electronic-properties-of-2-amino3nitro6picoline-by-density-funct.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13721468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Sample Preparation
To obtain reproducible spectra comparable to reference standards, the following methodology

is mandatory. The choice of technique significantly alters the appearance of the "Salt Region"

(3000–2500 cm⁻¹).

Method A: KBr Pellet (Gold Standard for Salts)
Why: Potassium Bromide (KBr) is transparent in the IR region and allows for better

resolution of the broad ammonium bands characteristic of HCl salts.

Protocol:

Mix 1–2 mg of the dry sample with 200 mg of spectroscopic-grade KBr.

Grind finely in an agate mortar (avoid absorbing moisture).

Press at 10 tons for 2 minutes to form a transparent disc.

Critical Check: Ensure the baseline at 4000 cm⁻¹ is >80% transmittance to prevent

scattering artifacts.

Method B: Diamond ATR (High Throughput)
Why: Rapid ID without sample destruction.

Correction Factor: ATR spectra exhibit lower intensity at high wavenumbers (3000+ cm⁻¹)

compared to transmission. The broad N-H⁺ bands may appear weaker.

Spectral Analysis & Assignment
The FTIR spectrum of 2-Amino-3-ethyl-6-ethoxyquinoline HCl is defined by three critical zones.

Identification requires the presence of markers in all three zones.

Zone 1: The "Salt Signature" (3500 – 2400 cm⁻¹)
This region confirms the Hydrochloride nature.

Feature: A broad, continuous absorption band spanning ~3200 to 2600 cm⁻¹.
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Mechanistic Origin: This "Ammonium Band" arises from the N-H⁺ stretching vibrations. In 2-

aminoquinolines, protonation typically occurs at the ring nitrogen (N1), creating a strong

hydrogen-bond network with the chloride ion.

differentiation:

Free Base:[2] Shows two distinct, sharp peaks ~3400 and 3300 cm⁻¹

(asymmetric/symmetric NH₂ stretch) with a clean baseline below 3000 cm⁻¹.

HCl Salt: The sharp NH₂ bands are broadened and redshifted, often merging into the

broad N-H⁺ continuum.

Zone 2: The Quinoline Core (1650 – 1500 cm⁻¹)
This region confirms the Aromatic Skeleton.

1640–1610 cm⁻¹ (C=N / C=C Stretch): Intense band. Protonation of the ring nitrogen induces

a shift to higher frequencies (blue shift) compared to the free base due to the increased

double-bond character of the iminium-like system.

1600 & 1580 cm⁻¹: Skeletal vibrations of the benzene ring fused to the pyridine ring.

Zone 3: Substituent Fingerprints (1300 – 1000 cm⁻¹)
This region confirms the Ethoxy and Ethyl groups.

1240–1220 cm⁻¹ (Ar-O-C Stretch): Strong band corresponding to the asymmetric stretching

of the aryl-alkyl ether (6-ethoxy group).

1050–1030 cm⁻¹ (Alkyl C-O Stretch): Symmetric ether stretch.

2960–2870 cm⁻¹ (Aliphatic C-H): Often obscured by the salt band, but shoulders should be

visible for the Ethyl (-CH₂CH₃) and Ethoxy (-OCH₂CH₃) groups.

Comparative Analysis: HCl Salt vs. Alternatives
The following table contrasts the target molecule with its most common confusion points: the

Free Base form and the 3-Methyl analog.
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Spectral Feature
Target: 3-Ethyl-6-

Ethoxy HCl

Alternative 1: Free

Base

Alternative 2: 3-

Methyl Analog

3500–2500 cm⁻¹

Broad Continuum (N-

H⁺). Obscured C-H

stretches.[3]

Sharp Doublet

(3450/3350 cm⁻¹).

Clean baseline.

Broad Continuum

(Identical to Target).

1630 cm⁻¹ Region
Strong, shifted C=N⁺

band (~1635 cm⁻¹).

Lower frequency C=N

(~1615 cm⁻¹).
Similar (~1635 cm⁻¹).

Ether Band (1230

cm⁻¹)
Present (Strong). Present (Strong). Present (Strong).

Fingerprint (800-700

cm⁻¹)

Unique pattern for

Ethyl group wagging.
Unique pattern.

Distinct Shift: Methyl

group lacks CH₂

wagging modes seen

in Ethyl.

Decision Logic for Identification
Use the following logic flow to validate your sample.
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Unknown Sample Spectrum

Check 3200-2600 cm⁻¹:
Is there a broad 'Ammonium' continuum?

Result: FREE BASE Form
(Reprocess with HCl to convert)

No (Sharp Peaks)

Check 1240 cm⁻¹:
Is there a strong Aryl-Ether (C-O) band?

Yes

Result: WRONG ANALOG
(Likely 6-H or 6-Chloro derivative)

No

Check Fingerprint:
Are Ethyl specific bands present?

(vs Methyl analog)

Yes

CONFIRMED IDENTITY:
2-Amino-3-ethyl-6-ethoxyquinoline HCl

Yes

Click to download full resolution via product page

Figure 1: Step-wise spectral validation logic for distinguishing salt forms and structural analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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